1-(1,3-benzodioxol-5-ylmethyl)-4-(4-propylbenzoyl)piperazine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(4-propylphenyl)methanone
• InChI: InChI=1S/C22H26N2O3/c1-2-3-17-4-7-19(8-5-17)22(25)24-12-10-23(11-13-24)15-18-6-9-20-21(14-18)27-16-26-20/h4-9,14H,2-3,10-13,15-16H2,1H3
• InChI Key: GJBSNKXTHGOSDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-propylbenzoyl)piperazine, commonly known as BPBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPBP belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

BPBP acts as a selective serotonin receptor agonist, which means that it binds to and activates specific serotonin receptors in the brain. The activation of these receptors leads to various physiological and biochemical effects, which are responsible for the pharmacological properties of BPBP. The exact mechanism of action of BPBP is still under investigation, and further studies are needed to fully understand its mode of action.
Biochemical and Physiological Effects:
BPBP has been shown to have various biochemical and physiological effects such as increasing the release of serotonin, dopamine, and norepinephrine in the brain. These effects are responsible for the antidepressant and anxiolytic properties of BPBP. BPBP has also been shown to have anxiolytic effects in animal models, which makes it a potential candidate for the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

The advantages of using BPBP in lab experiments include its high selectivity for specific serotonin receptors, its potential use as a scaffold for drug development, and its ability to modulate neurotransmitter release in the brain. However, the limitations of using BPBP in lab experiments include its high cost, the need for specialized equipment for its synthesis and purification, and the lack of knowledge about its long-term effects.

Future Directions

There are several future directions for the study of BPBP. One potential direction is the development of novel drugs based on the structural features of BPBP. Another direction is the investigation of the long-term effects of BPBP on the brain and the body. Further studies are also needed to fully understand the mechanism of action of BPBP and its potential applications in the treatment of various neurological disorders.

Synthesis Methods

The synthesis of BPBP involves the reaction of 1-(1,3-benzodioxol-5-yl)ethanone with 4-(4-propylbenzoyl)piperazine in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization. The purity of the final product is confirmed by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

BPBP has been studied for its potential applications in various fields such as neuroscience, drug discovery, and medicinal chemistry. In neuroscience, BPBP has been shown to act as a selective serotonin receptor agonist, which makes it a potential candidate for the treatment of various neurological disorders such as depression and anxiety. BPBP has also been studied for its potential use as a scaffold for the development of novel drugs. The structural features of BPBP make it an attractive candidate for the design of new drugs with improved pharmacological properties.